Cas no 149-32-6 (meso-Erythritol Standard)

• Product Name: meso-Erythritol Standard
• CAS No: 149-32-6
• MF: C₄H₁₀O₄
• MW: 122.119801998138
• MDL: MFCD00004710
• CID: 36579
• PubChem ID: 222285
• Update Time: 2026-05-14

meso-Erythritol Standard Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-rel-Butane-1,2,3,4-tetraol
• 1,2,3,4-Butanetetrol, (R*,S*)-
• 2,3,4-Butanetetrol,(R*,S*)-1
• 3,4-butanetetrol,(theta,s)-2
• Antierythrite
• Butanetetrol
• Erythrit
• Erythritol, meso-
• Erythritol
• 1,2,3,4-Butanetetrol
• meso-Erythritol
• meso-ERYTHRITOL(P)
• MESO-ERYTHRITOL(RG)
• 1,2,3,4-Butanetetrol meso-1,2,3,4-Tetrahydroxybutane i-Erythritol
• Erythrite
• Erythroglucin
• Erythrol
• meso-1,2,3,4-Tetrahydroxybutane i-Erythritol
• MesoErythritol
• Phycite
• Tetrahydroxybutane
• meso-1,2,3,4-Tetrahydroxybutane
• i-Erythritol
• Paycite
• Phycitol
• tetritol
• ERYTHRITE
• erythrine
• Erithrite
• red cobalt
• (2R,3S)-butane-1,2,3,4-tetrol
• erythro-tetritol
• Mesoerythritol
• Erythritol [NF]
• L-Erythritol
• Erythritol,meso-erythritol
• 1,2,3,4-Butanetetrol, (2R,3S)-rel-
• NSC8099
• UNXHWFMMPAWVPI-ZXZARUISSA-N
• Erythritol (NF)
• RA96B954X6
• (2S,3R)-butane-1,2,3,4-tetrol
• (2r,3s)-butane-1,2
• meso-Erythritol Standard
• meso-Erythritol-[1,1,2,3,4,4-2H6]

• MDL： MFCD00004710
• Inchi： 1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+
• InChI Key： UNXHWFMMPAWVPI-ZXZARUISSA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])O[H])[C@@]([H])(C([H])([H])O[H])O[H]
• BRN： 1719753

Computed Properties

• Exact Mass: 122.05800
• Monoisotopic Mass: 122.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: Powder
• Density: 1,451 g/cm3
• Melting Point: 118-120 °C (lit.)
• Boiling Point: 329-331 °C(lit.)
• Flash Point: 329-331°C
• Refractive Index: 1.4502 (estimate)
• Solubility: H2O: 0.1 g/mL, clear to almost clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 80.92000
• LogP: -2.30720
• Sensitiveness: Sensitive to humidity
• pka: 13.9(at 25℃)
• Merck: 3675
• Solubility: It is very soluble in water, soluble in pyridine, slightly soluble in alcohol, and almost insoluble in ether.

meso-Erythritol Standard Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：KF2000000
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (g/kg): 6.6, 9.6 i.v.; >16, >16 s.c.; 13.1, 13.5 orally (Munro)
• TSCA：Yes
• Storage Condition：-20°C, protect from light
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols